Cas no 1805368-59-5 (5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid
• CAS No: 1805368-59-5
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4861073
• Update Time: 2025-10-12

5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-4-2-13-7(8(11)12)3(6(4)10)1-5(14)15/h2,8H,1H2,(H,14,15)
• InChI Key： JCUUNIQBOSJCLR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

Introduction to 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1805368-59-5)

5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1805368-59-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of bromine, difluoromethyl, and fluorine substituents on the pyridine ring imparts distinct chemical and biological properties, making it a valuable candidate for drug development.

The chemical structure of 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid is particularly noteworthy. The presence of the bromine atom at the 5-position and the difluoromethyl group at the 2-position, along with the fluorine atom at the 4-position, creates a highly functionalized pyridine ring. These substituents not only enhance the compound's stability and solubility but also influence its pharmacokinetic and pharmacodynamic properties. The carboxylic acid group at the 3-position further adds to its versatility, enabling it to participate in various chemical reactions and interactions with biological targets.

In recent years, significant advancements have been made in understanding the biological activities of 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a potential lead for developing novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases involved in cancer signaling pathways. This inhibition can potentially slow down tumor growth and improve treatment outcomes.

Beyond its anti-cancer properties, 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid has also been explored for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that this compound can modulate inflammatory responses by interfering with key signaling pathways such as NF-κB and MAPK. Additionally, its neuroprotective potential has been evaluated in models of neurodegenerative diseases, where it has shown promising results in reducing oxidative stress and neuronal damage.

The synthesis of 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid involves a series of well-defined chemical reactions. One common approach involves the sequential introduction of bromine, difluoromethyl, and fluorine substituents onto a pyridine scaffold followed by carboxylation. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and electrophilic fluorination have been employed to achieve high yields and purity levels. These methods not only ensure the efficient production of the compound but also allow for easy scale-up for industrial applications.

The physicochemical properties of 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid are crucial for its pharmaceutical development. It exhibits good solubility in both polar and non-polar solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectables. Its stability under different storage conditions is another important factor that has been extensively studied. Research has shown that the compound remains stable at room temperature and under standard laboratory conditions, ensuring its reliability during long-term storage.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid. Early-phase trials have demonstrated favorable pharmacokinetic profiles with good oral bioavailability and minimal side effects. These findings are encouraging and suggest that this compound has a high potential for further clinical development. Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies to enhance therapeutic outcomes.

In conclusion, 5-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1805368-59-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for drug development. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.